molecular formula C14H21N3O B8276535 4-amino-N-(1-ethyl-piperidin-4-yl)-benzamide

4-amino-N-(1-ethyl-piperidin-4-yl)-benzamide

Cat. No.: B8276535
M. Wt: 247.34 g/mol
InChI Key: WTLXHAGTFCEMAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-amino-N-(1-ethyl-piperidin-4-yl)-benzamide is a useful research compound. Its molecular formula is C14H21N3O and its molecular weight is 247.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H21N3O

Molecular Weight

247.34 g/mol

IUPAC Name

4-amino-N-(1-ethylpiperidin-4-yl)benzamide

InChI

InChI=1S/C14H21N3O/c1-2-17-9-7-13(8-10-17)16-14(18)11-3-5-12(15)6-4-11/h3-6,13H,2,7-10,15H2,1H3,(H,16,18)

InChI Key

WTLXHAGTFCEMAB-UHFFFAOYSA-N

Canonical SMILES

CCN1CCC(CC1)NC(=O)C2=CC=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 1.0424 g (4.1 mmole) of 4-amino-benzoic acid benzotriazol-1-yl ester and 8 mL of dry tetrahydrofuran at 0 degrees was added 0.5257 g (4.1 mmole) of 4-amino-1-ethylpiperidine followed by 1.0372 g (10.3 mmole) of triethylamine. The cooling bath was removed and the mixture stirred at room temperature for 65 minutes. Volatiles were removed under reduced pressure and the residue taken up in ethyl acetate, and the organic layer washed twice with 50 mL of 0.5 M sodium carbonate, 50 mL water, and then 50 mL brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure to give 0.8522 g 4-amino-N-(1-ethyl-piperidin-4-yl)-benzamide, as a white solid which was used without further purification.
Name
4-amino-benzoic acid benzotriazol-1-yl ester
Quantity
1.0424 g
Type
reactant
Reaction Step One
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
0.5257 g
Type
reactant
Reaction Step Two
Quantity
1.0372 g
Type
reactant
Reaction Step Three

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